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Compound of Interest

Compound Name:
(1R)-1-(3,4-Diethoxyphenyl)ethan-

1-ol

Cat. No.: B13207744

Get Quote

Executive Summary & Molecular Significance
3,4-Diethoxy-alpha-methylbenzyl alcohol is a chiral secondary benzylic alcohol featuring a

catechol ether motif. It serves as a critical building block in the synthesis of Phosphodiesterase-

4 (PDE4) inhibitors and other bioactive catechol derivatives. The presence of the two ethoxy

groups at the 3- and 4-positions of the phenyl ring imparts specific lipophilic and metabolic

properties distinct from its dimethoxy (veratryl) analogs.

The biological activity of pharmaceutical intermediates derived from this alcohol is often strictly

governed by stereochemistry. Consequently, the access to high-purity enantiomers—(R)-(+)-

and (S)-(-)-1-(3,4-diethoxyphenyl)ethanol—is a prerequisite for downstream API synthesis.
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Property Specification

IUPAC Name 1-(3,4-diethoxyphenyl)ethanol

Common Name 3,4-Diethoxy-α-methylbenzyl alcohol

Molecular Formula C₁₃H₂₀O₃

Molecular Weight 224.30 g/mol

Chiral Center C1 (Benzylic Carbon)

Physical State Viscous oil or low-melting solid (racemate)

Solubility
Soluble in alcohols, ethers, DCM; insoluble in

water

Synthesis of the Racemic Precursor
Before enantiomeric resolution, the racemic alcohol is typically synthesized via the reduction of

the corresponding ketone.

Precursor Synthesis: 3,4-Diethoxyacetophenone
If not commercially sourced, the ketone is synthesized from 3,4-dihydroxyacetophenone via

double O-alkylation.

Reagents: Ethyl bromide (EtBr), Potassium carbonate (K₂CO₃), DMF or Acetone.

Conditions: Reflux, 4–6 hours.

Yield: >90%.

Racemic Reduction Protocol
Objective: Convert 3,4-diethoxyacetophenone to (±)-1-(3,4-diethoxyphenyl)ethanol.

Setup: Charge a round-bottom flask with 3,4-diethoxyacetophenone (1.0 eq) and Methanol

(10 volumes).

Cooling: Cool the solution to 0–5°C using an ice bath.
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Addition: Slowly add Sodium Borohydride (NaBH₄) (0.6 eq) portion-wise over 30 minutes.

Caution: Hydrogen gas evolution.

Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (20–25°C) for 2

hours. Monitor by TLC (Hexane:EtOAc 7:3).

Quench: Quench carefully with saturated NH₄Cl solution or 1N HCl to pH 6–7.

Workup: Evaporate methanol under reduced pressure. Extract the aqueous residue with

Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Purification: The crude oil is typically pure enough (>95%) for resolution. If necessary, purify

via silica gel flash chromatography.

Enantiomeric Resolution Strategies
Access to enantiopure forms is achieved through two primary pathways: Enzymatic Kinetic

Resolution (EKR) for separating racemates, or Asymmetric Transfer Hydrogenation (ATH) for

direct stereoselective synthesis.

Strategy A: Enzymatic Kinetic Resolution (EKR)
This method exploits the high enantioselectivity of lipases (specifically Candida antarctica

Lipase B, CAL-B) to selectively acylate one enantiomer (typically the (R)-isomer), leaving the

(S)-alcohol unreacted.

Mechanism & Workflow
The lipase catalyzes the transesterification of the (R)-enantiomer with an acyl donor (vinyl

acetate), creating an easily separable mixture of (S)-alcohol and (R)-acetate.
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Figure 1: Workflow for the Enzymatic Kinetic Resolution of 1-(3,4-diethoxyphenyl)ethanol.

Experimental Protocol (EKR)
Substrate Preparation: Dissolve 10 g of (±)-1-(3,4-diethoxyphenyl)ethanol in 100 mL of

anhydrous Toluene (or MTBE).

Enzyme Addition: Add 5.0 g of Novozym 435 (immobilized CAL-B).

Acyl Donor: Add 3.0 eq of Vinyl Acetate.

Incubation: Shake the mixture at 30°C at 200 rpm.

Monitoring: Monitor conversion by Chiral HPLC. Stop the reaction when conversion reaches

exactly 50% (typically 24–48 hours).

Note: The "E-value" (Enantiomeric Ratio) for this substrate with CAL-B is typically >100,

ensuring high optical purity.

Workup: Filter off the enzyme beads (can be reused). Concentrate the filtrate.

Separation: Purify via flash column chromatography (Hexane/EtOAc).

Fraction 1 (Non-polar): (R)-1-(3,4-diethoxyphenyl)ethyl acetate.

Fraction 2 (Polar): (S)-1-(3,4-diethoxyphenyl)ethanol (>99% ee).

Recovery of (R)-Alcohol: Hydrolyze the (R)-acetate using K₂CO₃ in Methanol to yield (R)-1-

(3,4-diethoxyphenyl)ethanol (>98% ee).

Strategy B: Asymmetric Transfer Hydrogenation (ATH)
For direct synthesis of a specific enantiomer from the ketone, ATH using Noyori-type catalysts

is the preferred industrial route.

Catalytic Cycle & Reagents
Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (for (S)-alcohol) or [(R,R)-TsDPEN] (for (R)-

alcohol).
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Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotrope).
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Figure 2: Simplified mechanism for Asymmetric Transfer Hydrogenation.

Experimental Protocol (ATH)
Charge: In a reaction vessel, dissolve 3,4-diethoxyacetophenone (10 mmol) in 20 mL of

Formic acid/TEA (5:2) complex.

Catalyst: Add RuCl(p-cymene)[(S,S)-TsDPEN] (0.5 mol%).

Reaction: Stir at 28°C for 24 hours.

Workup: Dilute with water and extract with DCM. Wash organic layer with saturated NaHCO₃

(to remove Formic acid).

Purification: Pass through a short silica plug to remove the ruthenium catalyst.

Result: Yields (S)-1-(3,4-diethoxyphenyl)ethanol with typically 95–98% ee.

Characterization & Analytical Methods
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Accurate determination of enantiomeric excess (ee) is critical.

Chiral HPLC Method
Column: Chiralcel OD-H or AD-H (Daicel), 4.6 x 250 mm, 5 µm.

Mobile Phase: n-Hexane : Isopropanol (90 : 10).

Flow Rate: 1.0 mL/min.

Temperature: 25°C.

Detection: UV at 280 nm (Absorption max of catechol ether).

Retention Times (Approximate for OD-H):

(S)-Enantiomer: ~12 min

(R)-Enantiomer: ~15 min

Note: Always inject a racemic standard first to establish retention times.

Optical Rotation
Specific Rotation [α]²⁰D: Typically between -40° and -50° (c=1, MeOH) for the (S)-

enantiomer, though this must be experimentally verified against a standard of known

absolute configuration.

Applications in Drug Development
The 3,4-diethoxy-alpha-methylbenzyl alcohol moiety acts as a pharmacophore modulator in

several therapeutic classes:

PDE4 Inhibitors: The 3,4-dialkoxyphenyl group mimics the adenosine ring, a key binding

motif in phosphodiesterase inhibitors used for asthma and COPD (e.g., analogs of

Roflumilast). The ethoxy substitution often improves metabolic stability compared to methoxy

groups by preventing facile O-demethylation by cytochrome P450 enzymes.
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Chiral Auxiliaries: The enantiopure alcohol can be used to resolve racemic carboxylic acids

via ester formation and diastereomeric crystallization.

Catechol-O-Methyltransferase (COMT) Inhibitors: Structural analogs are investigated for

Parkinson's disease treatments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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